ethanol;(Z)-4-hydroxy-4-phenylbut-3-en-2-one;titanium

• Molecular Formula: C24H32O6Ti
• Molecular Weight: 464.4 g/mol
• IUPAC Name: ethanol;(Z)-4-hydroxy-4-phenylbut-3-en-2-one;titanium
• InChI: InChI=1S/2C10H10O2.2C2H6O.Ti/c2*1-8(11)7-10(12)9-5-3-2-4-6-9;2*1-2-3;/h2*2-7,12H,1H3;2*3H,2H2,1H3;/b2*10-7-
• InChI Key: LMAKZMDRIBXCCI-JPFZJSEDSA-N
• Isomeric SMILES: CCO.CCO.CC(=O)/C=C(\O)/C1=CC=CC=C1.CC(=O)/C=C(\O)/C1=CC=CC=C1.[Ti]
• SMILES: CCO.CCO.CC(=O)C=C(C1=CC=CC=C1)O.CC(=O)C=C(C1=CC=CC=C1)O.[Ti]
• Synonyms: udotitane; DEPBT; diethoxy-(1-phenyl-1,3-butanedionato)titanium (IV)

Description

Budotitane is a titanium metal complex, coordinated with asymmetric beta-diketonate ligands, with antineoplastic activity. Although the exact mechanism of action remains to be elucidated, budotitane potentially binds either to macromolecules via coordinative covalent bonds, or via intercalation between nucleic acids strands by the aromatic ring of the beta-diketonate. In addition, this agent appears to cause cardiac arrhythmias and is toxic to the liver and kidneys at higher doses. The development of budotitane was halted due to the rapid loss of its labile groups under physiological conditions.

Scientific Research Applications

Photocatalytic Applications

• Heterogeneous Photocatalysis : Titanium dioxide, in combination with ethanol, is utilized in photocatalytic degradation processes. For instance, the photocatalytic transformation of salbutamol in aqueous titanium dioxide suspensions has been studied under simulated solar irradiation, demonstrating efficient drug decomposition and the assessment of mineralization and toxicity (Sakkas et al., 2007)(Sakkas et al., 2007).

• Photocatalytic Oxidation of Alcohols : Research has shown that titanium dioxide-based composites can be used for the selective oxidation of soluble aromatic alcohols in water under mild conditions via photocatalysis. This process involves grafting specific compounds onto the surface of titanium dioxide, enhancing its efficiency (Abd-Elaal et al., 2015)(Abd-Elaal et al., 2015).

Nanoparticle Research and Applications

• Enhancement of Bioactivity : The addition of ethanol to the electrolytic solution used in micro-arc oxidation techniques for creating hydroxyapatite/titanium dioxide coatings on titanium improves the bioactivity of the material. This process is significant in enhancing the properties of materials used for implants (Bai et al., 2016)(Bai et al., 2016).

• Hydrogen Production : Studies have explored the use of titanium dioxide nanoparticles in conjunction with ethanol for hydrogen production, specifically looking at the catalytic performance of Ni-Ti-Zr metal oxide catalysts in the auto-thermal reforming of ethanol (Youn et al., 2009)(Youn et al., 2009).

Bioactive Coating Fabrication

• Bioactive Coating on Implants : Research on bioactive coating fabricated by micro-arc oxidation combined with electrophoretic deposition has shown that the use of ethanol in the electrolytic solution can significantly improve the properties of the coating, leading to increased bioactivity potential (Bai et al., 2016)(Bai et al., 2016).

Ethanol as a Solvent in Spectroscopic Studies

• Spectroscopic Interactions : Titanium dioxide nanoparticles' interactions with pharmacologically active compounds in ethanol solvent have been studied using spectroscopic methods, providing insights into the dynamics of these interactions and their potential applications (Desai et al., 2017)(Desai et al., 2017).